Cas no 1217631-35-0 (tert-butyl N-[(1R)-2-amino-1-methyl-ethyl]carbamate;hydrochloride)

tert-butyl N-[(1R)-2-amino-1-methyl-ethyl]carbamate;hydrochloride structure
1217631-35-0 structure
Product Name:tert-butyl N-[(1R)-2-amino-1-methyl-ethyl]carbamate;hydrochloride
CAS No:1217631-35-0
MF:C8H19ClN2O2
MW:210.701661348343
MDL:MFCD11109482
CID:836276
PubChem ID:50990946
Update Time:2025-09-28

tert-butyl N-[(1R)-2-amino-1-methyl-ethyl]carbamate;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-2-N-Boc-propane-1,2-diamine hydrochloride
    • (R)-tert-Butyl (1-aminopropan-2-yl)carbamate hydrochloride
    • INDEX NAME NOT YET ASSIGNED
    • R-2-N-BOC-propane-1,2-diamine HCl
    • tert-butyl N-[(2R)-1-aminopropan-2-yl]carbamate,hydrochloride
    • (R)-2-(BOC-AMINO)-PROPANAMINE HCL
    • AK-41403
    • MolPort-020-014-019
    • R-2-N-BOC-propane-1,2-diamine-HCl
    • RP09227
    • SC1571
    • S-2-N-BOC-propane-1,2-diamine hydrochloride
    • tert-butyl N-[(1R)-2-amino-1-methyl-ethyl]carbamate;hydrochloride
    • DS-2663
    • tert-butyl N-[(2R)-1-aminopropan-2-yl]carbamate hydrochloride
    • J-524375
    • AKOS015923398
    • (R)-tert-Butyl (1-aminopropan-2-yl)carbamate HCl
    • DTXSID40679173
    • tert-butyl (R)-(1-aminopropan-2-yl)carbamate hydrochloride
    • MFCD11109482
    • tert-Butyl (R)-1-aminopropan-2-ylcarbamate HCl
    • Carbamic acid, N-[(1R)-2-amino-1-methylethyl]-, 1,1-dimethylethyl ester, hydrochloride (1:1)
    • (R)-tert-Butyl(1-aminopropan-2-yl)carbamatehydrochloride
    • tert-butyl N-[(2R)-1-aminopropan-2-yl]carbamate;hydrochloride
    • C8H19ClN2O2
    • AKOS015847927
    • tert-Butyl [(2R)-1-aminopropan-2-yl]carbamate hydrochloride (1:1)
    • tert-butyl (R)-1-aminopropan-2-ylcarbamate hydrochloride
    • 1217631-35-0
    • (R)-2-(Boc-amino)-propanamine hydrochloride
    • (R)-2-N-BOC-PROPANE-1,2-DIAMINE HCl
    • tert-Butyl [(2R)-1-aminopropan-2-yl]carbamate--hydrogen chloride (1/1)
    • CS-0127851
    • tert-Butyl(R)-1-aminopropan-2-ylcarbamate hcl
    • MDL: MFCD11109482
    • Inchi: 1S/C8H18N2O2.ClH/c1-6(5-9)10-7(11)12-8(2,3)4;/h6H,5,9H2,1-4H3,(H,10,11);1H/t6-;/m1./s1
    • InChI Key: CNHXWWFZXWRQAK-FYZOBXCZSA-N
    • SMILES: Cl.O(C(N[C@H](C)CN)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 210.1135055g/mol
  • Monoisotopic Mass: 210.1135055g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 152
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • Color/Form: White to Yellow Solid

tert-butyl N-[(1R)-2-amino-1-methyl-ethyl]carbamate;hydrochloride Security Information

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